Cas no 2416229-31-5 (methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate)

• Product Name: methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate
• CAS No: 2416229-31-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD32667185
• CID: 5674508
• PubChem ID: 146155054
• Update Time: 2025-05-23

methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate
• Methyl 1-oxo-2H-2,6-naphthyridine-4-carboxylate
• EN300-26673996
• Z4438672518
• 2416229-31-5

• MDL： MFCD32667185
• Inchi： 1S/C10H8N2O3/c1-15-10(14)8-5-12-9(13)6-2-3-11-4-7(6)8/h2-5H,1H3,(H,12,13)
• InChI Key： QAMXJTAGBVVLRG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(C2C=CN=CC=21)=O)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.3Ų

Additional information on methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate

Methyl 1-Oxo-1,2-Dihydro-2,6-Naphthyridine-4-Carboxylate: A Comprehensive Overview

The compound methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate, identified by the CAS registry number CAS No. 2416229-31-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Structurally, methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate consists of a naphthyridine ring system with a ketone group and a methyl ester substituent. The naphthyridine moiety is a bicyclic structure comprising two fused rings: a pyridine ring and a benzene ring. This arrangement imparts unique electronic properties to the molecule, which are crucial for its interactions with biological targets. The presence of the ketone group and the ester substituent further enhances its chemical reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate. Researchers have developed novel methodologies to construct the naphthyridine core using microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield but also reduce the reaction time significantly. Moreover, the use of green chemistry principles in these syntheses has minimized environmental impact.

The application of methyl 1-oxo-1,2-dihydro-2,6-naphthyridine-4-carboxylate extends beyond traditional organic chemistry into the realm of pharmacology. Studies have demonstrated its potential as a lead compound in anti-cancer drug discovery. The molecule's ability to inhibit specific kinases involved in tumor progression has been validated through in vitro assays and preclinical models. Furthermore, its selectivity towards cancer cells over normal cells suggests a promising therapeutic index.

In addition to its pharmacological applications, methyl 1-oxy-dihydro-naphthyridine carboxylate has shown potential in materials science. Its structural rigidity and aromaticity make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role as an electron transport layer material in organic light-emitting diodes (OLEDs), where it exhibits excellent charge transport properties.

The toxicity profile of methyl 1-oxy-dihydro-naphthyridine carboxylate has been extensively studied to ensure its safety for therapeutic applications. Acute and chronic toxicity studies indicate that the compound has a favorable safety margin when administered at therapeutic doses. Additionally, environmental impact assessments suggest that it degrades efficiently under aerobic conditions, reducing ecological risks.

Looking ahead, the future of methyl 1-oxy-dihydro-naphthyridine carboxylate is promising as researchers continue to unlock its full potential across diverse fields. Collaborative efforts between chemists and biologists are expected to yield innovative applications in drug delivery systems and advanced materials. The integration of computational chemistry tools with experimental studies will further accelerate the discovery process.

In conclusion, methyl 1-oxy-dihydro-naphthyridine carboxylate, with its unique structure and versatile properties, stands as a testament to the ingenuity of modern chemical research. Its journey from laboratory synthesis to potential clinical applications underscores the importance of interdisciplinary collaboration in advancing scientific knowledge.